(2S)-2-amino-3-(3-ethynylphenyl)propanoic acid

• IUPAC Name: (2S)-2-amino-3-(3-ethynylphenyl)propanoic acid
• InChI: InChI=1S/C11H11NO2/c1-2-8-4-3-5-9(6-8)7-10(12)11(13)14/h1,3-6,10H,7,12H2,(H,13,14)/t10-/m0/s1
• InChI Key: XHBJLKMBAFTWJD-JTQLQIEISA-N
• Canonical SMILES: C#CC1=CC=CC(=C1)CC(C(=O)O)N
• Isomeric SMILES: C#CC1=CC=CC(=C1)C[C@@H](C(=O)O)N
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol

Description

“(2S)-2-amino-3-(3-ethynylphenyl)propanoic acid” is an organic compound with the molecular formula C11H11NO2. It has a molecular weight of 189.21. The compound is also known by its IUPAC name, 2-(3-ethynylanilino)propanoic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11NO2/c1-3-9-5-4-6-10(7-9)12-8(2)11(13)14/h1,4-8,12H,2H3,(H,13,14). This indicates that the compound contains an ethynyl group attached to a phenyl group, which is further connected to an amino acid structure.

Physical And Chemical Properties Analysis

“(2S)-2-amino-3-(3-ethynylphenyl)propanoic acid” is an oil at room temperature. The compound is insoluble in water but miscible in alcohol and diethyl ether.

Scientific Research Applications

Polymorphism Studies

A study focused on the characterization of polymorphic forms of a similar compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride. This research utilized spectroscopic and diffractometric techniques, highlighting the challenges in analytical and physical characterization of such compounds (Vogt et al., 2013).

Synthesis and Structural Modification

The synthesis of racemic 2-amino-3-(heteroaryl)propanoic acids, closely related to (2S)-2-amino-3-(3-ethynylphenyl)propanoic acid, has been described. This process involves the reduction of 3-(heteroaryl)-2-(hydroxyimino)propanoic acids and has applications in creating modified compounds for various research purposes (Kitagawa et al., 2004).

Crystal Structure Analysis

The study of 2-Acetoxy-3-(3,4-diacetoxyphenyl)propanoic acid, a derivative of a similar amino acid, provides insights into improving chemical stability and liposolubility. The crystal structure and stereochemistry of such compounds are essential for understanding their potential applications in pharmaceutical and biochemical research (Chen et al., 2016).

Biological Activity and Antimicrobial Potential

Research on Schiff bases derived from Tryptophan and various aldehydes, which are structurally related to (2S)-2-amino-3-(3-ethynylphenyl)propanoic acid, has demonstrated significant antimicrobial activity. These findings are pivotal for the development of new antimicrobial agents and understanding the biological activity of such compounds (Radhakrishnan et al., 2020).

Pharmaceutical Applications

The compound (2S)-2-amino-3-(1H-4-indolyl)propanoic acid, a novel tryptophan analog, has been synthesized for structural modification of bioactive peptides. This illustrates the potential pharmaceutical applications of similar amino acids in modifying peptide structures for therapeutic purposes (Fauq et al., 1998).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. It has been assigned the signal word “Warning” and has hazard statements H302, H315, H319, and H335.

Future Directions

The future directions for research on “(2S)-2-amino-3-(3-ethynylphenyl)propanoic acid” and similar compounds could involve exploring their potential applications in various fields, such as drug discovery and materials science. Further studies could also focus on improving the synthesis methods for these compounds.